![molecular formula C20H18ClN3O3 B2755032 2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide CAS No. 904524-28-3](/img/structure/B2755032.png)
2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(3-chlorophenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O3 and its molecular weight is 383.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Nonlinear Optical Properties and Photonic Applications
Acetamide derivatives, including those with chlorophenyl and pyrazinyl groups, have been investigated for their nonlinear optical properties. These studies aim to understand their potential in photonic devices such as optical switches, modulators, and for applications in optical energy. The nonlinear optical behavior of these compounds, both in static and dynamic cases, is assessed using ab initio computational methods, highlighting their suitability for advanced optical technologies (Castro et al., 2017).
Crystal Structures and Material Science
Research on acetamide derivatives also delves into their crystal structures, exploring the intermolecular interactions that define their crystalline forms. Such studies provide valuable insights for material science, particularly in understanding how these interactions influence the physical properties of materials. The crystal structures of chlorophenyl and pyrazinyl acetamide derivatives reveal complex sheet formations driven by hydrogen bonds, which could inform the design of new materials with specific mechanical or chemical properties (Narayana et al., 2016).
Coordination Complexes and Antioxidant Activity
Some studies have synthesized coordination complexes using pyrazole-acetamide derivatives, examining their structure and evaluating their antioxidant activity. These investigations highlight the potential of acetamide derivatives in developing compounds with significant biological activities. The antioxidant properties of these complexes are assessed through various in vitro tests, suggesting their utility in medicinal chemistry and pharmaceutical research (Chkirate et al., 2019).
Antimicrobial and Anticancer Applications
Acetamide derivatives have been synthesized and tested for their antimicrobial and anticancer activities. The structural variation within these compounds allows for the exploration of their bioactivity against various pathogens and cancer cell lines. These studies contribute to the search for new therapeutic agents, underscoring the versatility of acetamide derivatives in drug discovery (Le et al., 2018).
properties
IUPAC Name |
2-[4-(3-chlorophenyl)-2,3-dioxopyrazin-1-yl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3O3/c1-2-14-6-8-16(9-7-14)22-18(25)13-23-10-11-24(20(27)19(23)26)17-5-3-4-15(21)12-17/h3-12H,2,13H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVQHSFHYRSCCRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.